1-phenyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-one hydrazone

• IUPAC Name: (E)-(1-phenyl-3,6-diazatricyclo[4.3.1.13,8]undecan-9-ylidene)hydrazine
• InChI: InChI=1S/C15H20N4/c16-17-14-12-8-18-6-7-19(9-12)11-15(14,10-18)13-4-2-1-3-5-13/h1-5,12H,6-11,16H2/b17-14+
• InChI Key: SIWFDSVOLOOOAZ-SAPNQHFASA-N
• Canonical SMILES: C1CN2CC3CN1CC(C2)(C3=NN)C4=CC=CC=C4
• Isomeric SMILES: C1CN2CC\3CN1CC(C2)(/C3=N/N)C4=CC=CC=C4
• Molecular Formula: C15H20N4
• Molecular Weight: 256.35 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the reaction of cyclic amines with diazonium salts, leading to a series of bis-triazenes and hydrazones. For example, Rivera and González-Salas (2010) described the synthesis and characterization of novel triazenes from the reaction of the cyclic aminal 1,3,6,8-tetraazatricyclo[4.3.1.13,8]undecane (TATU) with diazonium ions, resulting in compounds such as 3,8-bis[(4-methoxyphenyl)diazenyl]-1,3,6,8-tetraazabicyclo[4.3.1]decane and others (Rivera & González-Salas, 2010).

Molecular Structure Analysis

The molecular structure of these compounds has been elucidated using various spectroscopic techniques, including HR-MS, 1H and 13C NMR, and 2D-NMR. The structure of one such compound was confirmed by X-ray crystallography, showcasing the detailed molecular geometry and arrangement (Rivera & González-Salas, 2010).

Scientific Research Applications

Synthesis of New Compounds

Hydrazone compounds, including those related to 1-phenyl-3,6-diazatricyclo[4.3.1.13,8]undecan-9-one hydrazone, have been explored for their utility in synthesizing a variety of heterocyclic compounds. For instance, Hassaneen et al. (2010) described the synthesis of new indeno(1,2-e)pyrazolo(5,1-c)-1,2,4-triazin-6-one and indeno(2,1-c)pyridazine-4-carbonitrile derivatives through the coupling of diazonium chlorides with different compounds, showcasing the versatility of hydrazones in synthetic chemistry (Hassaneen, Hassaneen, & Abunada, 2010).

Mesomorphic Properties

Jeong et al. (2006) focused on the synthesis of discotic liquid crystalline hydrazone compounds, revealing their potential in creating materials with unique mesophases. This study underscores the significance of hydrazone compounds in the development of new materials with potential applications in electronics and display technologies (Jeong, Park, Lee, & Chang, 2006).

Tautomerism and Complex Formation with Metals

The study of hydrazones also extends to their tautomeric behavior and their ability to form complexes with metals. Kopylovich et al. (2011) synthesized (E)-2-(2-(2-hydroxyphenyl)hydrazono)-1-phenylbutane-1,3-dione and explored its tautomeric forms and coordination to copper(II), demonstrating the potential of hydrazones in coordination chemistry and as ligands in metal complexes (Kopylovich, Mahmudov, Haukka, Luzyanin, & Pombeiro, 2011).

Fluorescent Properties and Sensing Applications

Mellado et al. (2020) investigated the fluorescent properties of cinnamaldehyde phenylhydrazone and its interactions with metals, highlighting the potential of hydrazones as chemosensors. This research points to the applicability of hydrazones in detecting metal ions, which is valuable in environmental monitoring and diagnostic assays (Mellado, Sariego-Kluge, González, Díaz, Aguilar, & Bravo, 2020).